1-Oxo-6-(trifluoromethyl)-3,4-dihydroisochromene-3-carboxylic acid

• IUPAC Name: 1-oxo-6-(trifluoromethyl)-3,4-dihydroisochromene-3-carboxylic acid
• InChI: InChI=1S/C11H7F3O4/c12-11(13,14)6-1-2-7-5(3-6)4-8(9(15)16)18-10(7)17/h1-3,8H,4H2,(H,15,16)
• InChI Key: VLIMKGQVIOQONM-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)C2=C1C=C(C=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C11H7F3O4
• Molecular Weight: 260.17 g/mol

Description

1-Oxo-6-(trifluoromethyl)-3,4-dihydroisochromene-3-carboxylic acid, also known as OTDCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the isochromene family and has a trifluoromethyl group attached to it.

Scientific Research Applications

Selective Reduction of Hydroxy Carbonyl to Carbonyl Compounds

• Research Insight : This study explores the use of triethyl- or triisopropylborane/trifluoromethanesulfonic acid for the selective reduction of hydroxy-substituted carboxylic acids, ketones, and aldehydes to yield corresponding carbonyl compounds. It emphasizes the reaction scope, experimental conditions, and proposed mechanisms (Olah & Wu, 1991).

Binding Interactions in Supramolecular Complexes

• Research Insight : The study reports the use of 1,2,4-oxadiazol-5-ones, which are bioisosteric replacements for carboxylic acids in medicinal chemistry. These are used as binding ligands in supramolecular complexes, illustrating the formation of non-covalent complexes with an imidazoline base (Reichert et al., 2001).

Microbiologically Produced Carboxylic Acids in Organic Synthesis

• Research Insight : This research describes the biotechnological preparation of selected oxo- and hydroxycarboxylic acids. These acids are used as new building blocks in organic synthesis, particularly in the development of hydrophilic triazines, spiro-connected heterocycles, benzotriazines, and pyranoic amino acids (Aurich et al., 2012).

Activation of Dihydrogen by Frustrated Carbene-Borane Lewis Pairs

• Research Insight : Investigating the potential of various Lewis acid-base pairs for heterolytic dihydrogen activation, this study delves into the reactivity of different carbenes with triisopropylborane. It offers insights into the thermodynamics of adduct formation and the degree of "frustration" in these reactions (Kronig et al., 2011).

Lanthanide-Organic Frameworks for Coordination Polymeric Networks

• Research Insight : The formation of novel lanthanide-organic coordination polymeric networks is explored using oxalic acid ligands. This research presents the synthesis, structure, and magnetic study of these frameworks, highlighting their weak coupling interaction between Ln(3+) ions (Liu et al., 2009).